![molecular formula C15H21N3O4 B7533776 N-cyclohexyl-2-(6-methyl-2-nitropyridin-3-yl)oxypropanamide](/img/structure/B7533776.png)
N-cyclohexyl-2-(6-methyl-2-nitropyridin-3-yl)oxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-(6-methyl-2-nitropyridin-3-yl)oxypropanamide, commonly known as CYCLOPS, is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound belongs to the class of nitropyridine derivatives and has shown promising results in the field of medicinal chemistry, particularly in the treatment of cancer.
Mechanism of Action
The mechanism of action of CYCLOPS involves the inhibition of various enzymes that are involved in the growth and spread of cancer cells. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is responsible for the replication and transcription of DNA. CYCLOPS also inhibits the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
CYCLOPS has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which leads to the death of these cells. CYCLOPS has also been found to inhibit the activity of certain enzymes that are involved in the growth and spread of cancer cells. Additionally, CYCLOPS has been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of CYCLOPS is its potential use in cancer treatment. It has been shown to be effective in inhibiting the growth of cancer cells and inducing apoptosis. However, one of the limitations of CYCLOPS is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for research on CYCLOPS. One potential area of study is the development of new derivatives of this compound that may have improved efficacy and reduced toxicity. Additionally, further studies are needed to determine the potential use of CYCLOPS in the treatment of other diseases, such as inflammatory disorders. Finally, research is needed to determine the optimal dosage and potential side effects of this compound in humans.
Synthesis Methods
The synthesis of CYCLOPS involves a multi-step process that starts with the reaction of 2-bromo-6-methylpyridine-3-carboxylic acid with cyclohexylamine to form an intermediate compound. This intermediate is then subjected to a series of reactions, including nitration, reduction, and esterification, to yield the final product CYCLOPS.
Scientific Research Applications
CYCLOPS has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. CYCLOPS has also been found to inhibit the activity of certain enzymes that are responsible for the growth and spread of cancer cells.
Properties
IUPAC Name |
N-cyclohexyl-2-(6-methyl-2-nitropyridin-3-yl)oxypropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O4/c1-10-8-9-13(14(16-10)18(20)21)22-11(2)15(19)17-12-6-4-3-5-7-12/h8-9,11-12H,3-7H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEZNKRSYHDXCGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)OC(C)C(=O)NC2CCCCC2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.